1-(3-Bromo-5-chloro-2-hydroxy-4-methylphenyl)ethanone
Cat. No. B8737293
M. Wt: 263.51 g/mol
InChI Key: HJJFLUHQISZXJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096600B2
Procedure details
A mixture of 1-(3-bromo-5-chloro-2-hydroxy-4-methylphenyl)ethanone (10 g, 38 mmol), dimethyl sulfate (4.3 mL, 46 mmol) and potassium carbonate (11 g, 76 mmol) in acetone (200 mL) was heated at reflux overnight. After evaporation to dryness, the mixture was diluted with water and extracted with ethyl acetate. The combined organic layers were washed with brine, dried over sodium sulfate, and evaporated to dryness. The residue was purified on silica gel, eluting with 0 to 20% ethyl acetate in hexane, to yield the desired product (8.8 g, 84%). LCMS calculated for C10H11BrClO2 (M+H)+: m/z=277.0. found: 277.0.
Quantity
10 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([OH:13])=[C:4]([C:10](=[O:12])[CH3:11])[CH:5]=[C:6]([Cl:9])[C:7]=1[CH3:8].S(OC)(O[CH3:18])(=O)=O.C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[Br:1][C:2]1[C:3]([O:13][CH3:18])=[C:4]([C:10](=[O:12])[CH3:11])[CH:5]=[C:6]([Cl:9])[C:7]=1[CH3:8] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
10 g
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|
Type
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reactant
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Smiles
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BrC=1C(=C(C=C(C1C)Cl)C(C)=O)O
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Name
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Quantity
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4.3 mL
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Name
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|
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Quantity
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11 g
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Type
|
reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
|
200 mL
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Type
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solvent
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Smiles
|
CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation to dryness
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ADDITION
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Type
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ADDITION
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Details
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the mixture was diluted with water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
|
Type
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WASH
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|
Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over sodium sulfate
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The residue was purified on silica gel
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WASH
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Type
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WASH
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|
Details
|
eluting with 0 to 20% ethyl acetate in hexane
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
BrC=1C(=C(C=C(C1C)Cl)C(C)=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.8 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
